Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21348904 delta2-Cefteram 104691-34-1 C16H17N9O5S2
VC21348549 Fipronil-sulfide 120067-83-6 C12H4Cl2F6N4S
VC21347371 Atorvastatin Acetonide tert-Butyl Ester 125971-95-1 C40H47FN2O5
VC21348564 1alpha-Hydroxy VD4 143032-85-3 C28H46O2
VC21348576 N-Ethylbenzylamine 14321-27-8 C9H13N
VC21347659 4-tert-Butyl-N-(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)benzenesulfonamide 150727-06-3 C25H24ClN5O4S
VC21342911 Diclofenac 15307-86-5 C14H11Cl2NO2
VC21348509 3'-O-Aminopropyl-25-hydroxyvitamin D3 163018-26-6 C30H51NO2
VC21348917 Betaine monohydrate 17146-86-0 C5H12NO2.HO
VC21347848 2-(2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl)propane-1,3-diol 172529-94-1 C10H14ClN5O2
VC21347691 5-Methoxy-1H-benzo[d]imidazol-2(3H)-one 2080-75-3 C8H8N2O2
VC21347568 Eribulin 253128-41-5 C40H59NO11
VC21352808 Erythronolide B 3225-82-9 C21H38O7
VC21352802 4-(Pyridin-2-yl)benzoic acid 4385-62-0 C12H9NO2
VC21347482 Des(isopropoxyethyl) Bisoprolol 62572-93-4 C13H21NO3
VC21352674 Etilefrine 709-55-7 C10H15NO2
VC21347452 (R)-Doxazosin 70918-17-1 C23H25N5O5
VC21347562 4-Amino-5-imidazolecarboxamide hydrochloride 72-40-2 C4H7ClN4O
VC21347809 3-[(1,1-Dimethylethoxy)methyl]heptane 83704-03-4 C12H26O
VC21347598 Cetirizine 83881-51-0 C21H25ClN2O3
VC21348597 4-Desmethoxy-4-chloro Omeprazole 863029-89-4 C16H16ClN3O2S
VC21347570 Keto Bisoprolol 864544-37-6 C18H29NO5
VC21347448 (2,3-Dimethylphenyl)(1H-imidazol-4-yl)methanone 91874-85-0 C12H12N2O
VC21348589 N-(3-Acetyl-4-(2,3-dihydroxypropoxy)phenyl)butanamide 96480-91-0 C15H21NO5
VC21348586 3-Oxopregn-4-ene-21,17alpha-carbolactone 976-70-5 C22H30O3